Cas no 1385416-92-1 (3,6-dichloro-N-2-methyl-3-(2-methyl-1,3-dioxolan-2-yl)propylpyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-2-methyl-3-(2-methyl-1,3-dioxolan-2-yl)propylpyridine-2-carboxamide
• CAS No: 1385416-92-1
• MF: C₁₄H₁₈Cl₂N₂O₃
• MW: 333.210321903229
• CID: 5681277
• PubChem ID: 72004451
• Update Time: 2025-05-30

3,6-dichloro-N-2-methyl-3-(2-methyl-1,3-dioxolan-2-yl)propylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1385416-92-1
• AKOS016933292
• Z1250791531
• 3,6-DICHLORO-N-[2-METHYL-3-(2-METHYL-1,3-DIOXOLAN-2-YL)PROPYL]PYRIDINE-2-CARBOXAMIDE
• EN300-26592944
• 3,6-dichloro-N-2-methyl-3-(2-methyl-1,3-dioxolan-2-yl)propylpyridine-2-carboxamide

• Inchi： 1S/C14H18Cl2N2O3/c1-9(7-14(2)20-5-6-21-14)8-17-13(19)12-10(15)3-4-11(16)18-12/h3-4,9H,5-8H2,1-2H3,(H,17,19)
• InChI Key： LJAIMPCYMMIHQZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NCC(C)CC1(C)OCCO1)=O)Cl

Computed Properties

• Exact Mass: 332.0694478g/mol
• Monoisotopic Mass: 332.0694478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.4Ų

Additional information on 3,6-dichloro-N-2-methyl-3-(2-methyl-1,3-dioxolan-2-yl)propylpyridine-2-carboxamide

Comprehensive Overview of 3,6-Dichloro-N-2-methyl-3-(2-methyl-1,3-dioxolan-2-yl)propylpyridine-2-carboxamide (CAS No. 1385416-92-1)

3,6-Dichloro-N-2-methyl-3-(2-methyl-1,3-dioxolan-2-yl)propylpyridine-2-carboxamide (CAS No. 1385416-92-1) is a specialized organic compound with a unique molecular structure that combines pyridine and dioxolane functionalities. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of dichloro and carboxamide groups in its structure makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its role as a building block for novel heterocyclic compounds, which are widely used in medicinal chemistry.

In recent years, the demand for pyridine derivatives like 3,6-dichloro-N-2-methyl-3-(2-methyl-1,3-dioxolan-2-yl)propylpyridine-2-carboxamide has surged, driven by their utility in developing small-molecule therapeutics and agrochemicals. The compound's CAS No. 1385416-92-1 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Its structural complexity and functional groups enable interactions with biological targets, making it a candidate for studies on enzyme inhibition and receptor modulation. Additionally, its stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex molecules like 3,6-dichloro-N-2-methyl-3-(2-methyl-1,3-dioxolan-2-yl)propylpyridine-2-carboxamide. Researchers are investigating green chemistry approaches to minimize environmental impact while maintaining high yields. Questions such as "How to optimize the synthesis of pyridine carboxamides?" or "What are the latest applications of dioxolane-containing compounds?" are commonly encountered in academic and industrial forums. This compound's potential in catalysis and material science further broadens its appeal.

The agrochemical industry has also shown interest in CAS No. 1385416-92-1 due to its structural similarity to known pesticide intermediates. Its chlorinated pyridine core is a key feature in many crop protection agents, prompting studies on its efficacy against plant pathogens. With the growing emphasis on food security and sustainable agriculture, this compound could play a pivotal role in developing next-generation biopesticides. Its compatibility with formulation technologies enhances its practicality for field applications.

From a pharmaceutical perspective, 3,6-dichloro-N-2-methyl-3-(2-methyl-1,3-dioxolan-2-yl)propylpyridine-2-carboxamide is being explored for its bioactivity in central nervous system (CNS) disorders and metabolic diseases. Its ability to cross the blood-brain barrier makes it a candidate for neurotherapeutic research. Moreover, its carboxamide group is a common pharmacophore in kinase inhibitors, which are pivotal in cancer therapy. The compound's SAR (Structure-Activity Relationship) profiles are under investigation to identify derivatives with enhanced potency and selectivity.

In conclusion, 3,6-dichloro-N-2-methyl-3-(2-methyl-1,3-dioxolan-2-yl)propylpyridine-2-carboxamide (CAS No. 1385416-92-1) is a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups position it as a valuable tool for researchers addressing global challenges in healthcare and agriculture. As scientific inquiries into its properties and applications continue, this compound is expected to remain a focal point in innovative chemistry.